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An in-depth technical guide to the magnetic properties of manganese in sodium permanganate.

Introduction

Sodium permanganate (NaMnQa) is a powerful oxidizing agent utilized in various applications,
from organic synthesis to water treatment.[1] Understanding its fundamental physicochemical
properties, including its magnetic behavior, is crucial for researchers and professionals in
chemistry and materials science. The magnetic properties of a transition metal complex are
dictated by the electronic configuration of the metal center. This guide provides a detailed
technical examination of the magnetic properties of the manganese atom within the sodium
permanganate compound, supported by theoretical principles, quantitative data, and
experimental methodologies.

Electronic Structure of Manganese in Sodium
Permanganate

The magnetic character of manganese in sodium permanganate is a direct consequence of its
oxidation state and subsequent electronic configuration.

Oxidation State of Manganese

In the ionic compound sodium permanganate (NaMnOa), the sodium ion exists as Na* and the
permanganate anion as MnOa~. The oxidation state of manganese (Mn) can be calculated
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based on the knowledge that oxygen typically has an oxidation state of -2.

Overall charge of the permanganate ion (MnOa4™) is -1.

Total charge from four oxygen atoms = 4 x (-2) = -8.

Let the oxidation state of Mn be 'X'.

X+ (-8)=-1
e X=+47

Therefore, manganese exists in the +7 oxidation state in sodium permanganate.[2][3] This high
oxidation state is a key factor in the compound's strong oxidizing nature.[2]

Electron Configuration of Manganese (VIl) lon

A neutral manganese atom (Mn), with atomic number 25, has the ground-state electron
configuration of [Ar] 3d> 4s2.[4] To form the manganese (VII) cation (Mn’*), the atom loses its
seven valence electrons. The electrons are first removed from the outermost 4s orbital,
followed by the 3d orbital.

e Loss of two 4s electrons and five 3d electrons results in the configuration [Ar] 3d°.[3][5]

This configuration, with no electrons in the 3d subshell, is fundamental to determining the
magnetic properties of the compound.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://capremediation.com/chemical-properties-and-reactions-of-sodium-permanganate/
https://www.quora.com/Manganate-ion-is-paramagnetic-and-permanganate-ion-is-diamagnetic-How-can-we-find-this-out
https://capremediation.com/chemical-properties-and-reactions-of-sodium-permanganate/
https://www.youtube.com/watch?v=sM3E3GeN_OY
https://www.quora.com/Manganate-ion-is-paramagnetic-and-permanganate-ion-is-diamagnetic-How-can-we-find-this-out
https://www.echemi.com/community/manganate-ion-is-paramagnetic-and-permanganate-ion-is-diamagnetic-how-can-we-find-this-out_mjart22041010049_269.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042308?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Determination of Electronic State

Sodium Permanganate (NaMnQOa4)

:

Oxidation State of Mn = +7

Electron Configuration of Mn’* = [Ar] 3d°

Resulting Macnetic Property

No Unpaired d-Electrons

Diamagnetic Character

Click to download full resolution via product page

Caption: Logical workflow from compound to magnetic property determination.

Magnetic Characterization

Materials are broadly classified as paramagnetic or diamagnetic based on their interaction with
an external magnetic field.

o Paramagnetism arises from the presence of one or more unpaired electrons. These
materials are weakly attracted to a magnetic field.[6][7]

+ Diamagnetism occurs in materials where all electrons are paired. These substances are
weakly repelled by a magnetic field.[6][7]
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Given that the Mn’* ion in sodium permanganate has a 3d° electron configuration, it possesses
no unpaired electrons.[3][5] Consequently, sodium permanganate is classified as a diamagnetic
compound.[3][8]

Quantitative Magnetic Susceptibility Data

Magnetic susceptibility (x) is a dimensionless quantity that measures the degree of
magnetization of a material in response to an applied magnetic field. For diamagnetic
materials, this value is negative, indicating repulsion. While specific data for NaMnOa is not
readily available, the magnetic properties are dominated by the permanganate (MnOa4~) anion,
making data for the closely related and well-studied potassium permanganate (KMnQOa4) a
reliable analogue.

. Molar Magnetic
Magnetic -
Compound Formula Susceptibility (xm)

Classification
at 293 K (cm3/mol)

Potassium ] )
KMnOa4 Diamagnetic +20 x 10-°
Permanganate

Table 1: Magnetic Susceptibility of Potassium Permanganate.[9]

Note: While theoretical analysis based on the d° configuration of Mn’* points to diamagnetism,
some experimental values for KMnOa4 show a small positive susceptibility.[9] This is attributed
to a phenomenon known as temperature-independent paramagnetism (TIP) or Van Vleck
paramagnetism, which can occur even in the absence of unpaired electrons due to field-
induced mixing of electronic states. However, the primary magnetic character remains
diamagnetic as there are no permanent magnetic dipoles from unpaired electrons.

Experimental Protocol: Determination of Magnetic
Susceptibility

The magnetic susceptibility of a compound like sodium permanganate can be determined
experimentally using a magnetic susceptibility balance, often employing the Gouy or Evans
method. The fundamental principle involves measuring the apparent change in a sample's
mass when it is subjected to a strong magnetic field.
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Methodology

e Sample Preparation:

o A known mass of high-purity, dry sodium permanganate powder is carefully packed into a
sample tube of uniform diameter.

o The sample height within the tube is measured precisely.
« Initial Measurement (Absence of Field):

o The sample tube is suspended from a sensitive microbalance, positioned so that the
bottom of the sample is in the center of the area where the magnetic field will be applied.

o The initial weight of the sample is recorded (W_a).
e Measurement in Magnetic Field:

o A strong electromagnet is activated, creating a powerful and uniform magnetic field around
the lower portion of the sample.

o The new apparent weight of the sample is recorded (W_g).
e Data Analysis:

o A diamagnetic substance like sodium permanganate will be repelled by the magnetic field,
causing the apparent weight to decrease (W_g < W_a). A paramagnetic substance would
be attracted, causing an increase in apparent weight.

o The change in mass (AW =W_g - W_a) is used to calculate the gram magnetic
susceptibility (x_g) using the following formula:

= X 9=(2*g*AW)/(H**A)
= Where:
» g is the acceleration due to gravity.

» AW is the change in mass.
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» His the magnetic field strength.

» Ais the cross-sectional area of the sample.

 Calculation of Molar Susceptibility:

o The molar magnetic susceptibility (x_m) is obtained by multiplying the gram susceptibility
by the molar mass (M) of the compound (Molar Mass of NaMnOa = 141.93 g/mol ).

" X_M=X_g*M
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Caption: Experimental workflow for magnetic susceptibility measurement.
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Conclusion

The magnetic properties of manganese in sodium permanganate are unequivocally defined by
its electronic structure. The +7 oxidation state of manganese leads to a 3d° electron
configuration, leaving no unpaired electrons. This configuration renders sodium permanganate
a diamagnetic material, a property that can be confirmed and quantified through established
experimental techniques such as magnetic susceptibility balance measurements. This
understanding is essential for a complete physicochemical profile of this important inorganic
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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